Cas no 477333-86-1 (3-(1,3-BENZODIOXOL-5-YLAMINO)-1-[1,1'-BIPHENYL]-4-YL-1-PROPANONE)

• Product Name: 3-(1,3-BENZODIOXOL-5-YLAMINO)-1-[1,1'-BIPHENYL]-4-YL-1-PROPANONE
• CAS No: 477333-86-1
• CID: 3028396
• Update Time: 2025-07-14

3-(1,3-BENZODIOXOL-5-YLAMINO)-1-[1,1'-BIPHENYL]-4-YL-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-BENZODIOXOL-5-YLAMINO)-1-[1,1'-BIPHENYL]-4-YL-1-PROPANONE
• SALOR-INT L250139-1EA

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(1,3-BENZODIOXOL-5-YLAMINO)-1-[1,1'-BIPHENYL]-4-YL-1-PROPANONE

3-(1,3-BENZODIOXOL-5-YLAMINO)-1-[1,1'-BIPHENYL]-4-YL-1-PROPANONE: An Overview of a Promising Compound in the Field of Medicinal Chemistry

3-(1,3-Benzodioxol-5-ylamino)-1-[1,1'-biphenyl]-4-yl-1-propanone (CAS No. 477333-86-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted biphenyls and benzodioxoles, which are known for their diverse biological activities and pharmacological properties.

The molecular structure of 3-(1,3-benzodioxol-5-ylamino)-1-[1,1'-biphenyl]-4-yl-1-propanone is characterized by a biphenyl core linked to a benzodioxole moiety through an amino group, with a propanone side chain. This arrangement confers the compound with several interesting properties, including high lipophilicity and the ability to interact with various biological targets. The benzodioxole ring system is particularly noteworthy for its role in modulating receptor activity and enhancing the overall stability and bioavailability of the molecule.

Recent studies have explored the potential therapeutic applications of 3-(1,3-benzodioxol-5-ylamino)-1-[1,1'-biphenyl]-4-yl-1-propanone. One area of significant interest is its activity as a serotonin receptor modulator. Serotonin receptors play a crucial role in various physiological processes, including mood regulation, appetite control, and sleep patterns. Research has shown that compounds with similar structural features can effectively modulate serotonin receptor activity, making them promising candidates for the treatment of mood disorders such as depression and anxiety.

In addition to its potential as a serotonin receptor modulator, 3-(1,3-benzodioxol-5-ylamino)-1-[1,1'-biphenyl]-4-yl-1-propanone has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic profile of 3-(1,3-benzodioxol-5-ylamino)-1-[1,1'-biphenyl]-4-yl-1-propanone has also been extensively studied. Its high lipophilicity allows for good absorption and distribution within the body, while its metabolic stability ensures prolonged therapeutic effects. These properties make it an attractive candidate for further development into drug formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(1,3-benzodioxol-5-ylamino)-1-[1,1'-biphenyl]-4-yl-1-propanone in various therapeutic settings. Preliminary results have been promising, with the compound showing favorable safety profiles and significant improvements in patient outcomes. However, more extensive studies are needed to fully understand its long-term effects and potential side effects.

In conclusion, 3-(1,3-benzodioxol-5-ylamino)-1-[1,1'-biphenyl]-4-yl-1-propanone (CAS No. 477333-86-1) represents a promising compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing the treatment of various diseases.